6-isobutyl-3-(4-phenyl-1,2,3,6-tetrahydropyridine-1-carbonyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

• IUPAC Name: 6-(2-methylpropyl)-3-(4-phenyl-3,6-dihydro-2H-pyridine-1-carbonyl)-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C21H22N4O3S/c1-13(2)12-25-19(26)17-16(22-21(25)28)18(29-23-17)20(27)24-10-8-15(9-11-24)14-6-4-3-5-7-14/h3-8,13H,9-12H2,1-2H3,(H,22,28)
• InChI Key: GWYMWAVQNYDBPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=NSC(=C2NC1=O)C(=O)N3CCC(=CC3)C4=CC=CC=C4
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

6-isobutyl-3-(4-phenyl-1,2,3,6-tetrahydropyridine-1-carbonyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is a useful research compound. Its molecular formula is C21H22N4O3S and its molecular weight is 410.49. The purity is usually 95%.
BenchChem offers high-quality 6-isobutyl-3-(4-phenyl-1,2,3,6-tetrahydropyridine-1-carbonyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-isobutyl-3-(4-phenyl-1,2,3,6-tetrahydropyridine-1-carbonyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Supramolecular Chemistry

The study of dihydropyrimidine-2,4-(1H,3H)-dione functionality highlights its role in forming novel crown-containing hydrogen-bonded supramolecular assemblies. This research demonstrates the potential of pyrimidine derivatives in creating complex structures through hydrogen bonding, suggesting the utility of such compounds in designing new materials and studying molecular interactions (Fonari et al., 2004).

Synthetic Pathways and Reactions

The exploration of various synthetic pathways and reactions for pyrimidine and isothiazolopyrimidine derivatives provides insight into the versatility of these compounds in chemical synthesis. For instance, the microwave-assisted synthesis of isothiazolopyridines, demonstrating efficient methods to produce compounds with valuable biological activities, underscores the adaptability and utility of pyrimidine derivatives in medicinal chemistry and drug discovery processes (Youssef et al., 2012).

Biological Activity

Research into the biological activity of pyrimidine derivatives reveals their potential in pharmacology. For example, novel synthesis and reactions of isothiazolopyrimidine derivatives have been investigated for new derivatives bearing functional groups, illustrating the chemical diversity and potential biological applications of these compounds (Chang et al., 2003). Furthermore, studies on anti-HIV agents with novel isothiazolopyrimidine scaffolds indicate the potential of these compounds in antiviral research, suggesting that similar structures could be explored for their antiviral properties (Okazaki et al., 2015).